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Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of bromoxylenol blue, a vital pH indicator
used in various scientific and research applications. This document details its chemical and
physical properties, outlines its primary uses, and provides a detailed experimental protocol for
its application in acid-base titrations.

Core Properties of Bromoxylenol Blue

Bromoxylenol blue, with the systematic name 3',3"-Dibromo-p-xylenolsulfonphthalein, is a
synthetic dye of the sulfonephthalein class. Its chemical structure and properties make it an
excellent indicator for pH measurements within a specific range.
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Property Value Citation
CAS Number 40070-59-5 [1112]
Molecular Weight 568.27 g/mol [1]
Molecular Formula C23H20Br20sS [1]
Appearance Powder or crystals [3]
Melting Point 218 °C (decomposes) [3]

pH Transition Range 6.0 (yellow) to 7.6 (blue) [3]
Solubility Soluble in ethanol (1 mg/mL) [3]
Maximum Absorption (Amax) 417 nm [3]

Primary Applications

The principal application of bromoxylenol blue is as a pH indicator in acid-base titrations.[3]
Its distinct color change from yellow in acidic solutions to blue in basic solutions provides a
clear endpoint determination. Additionally, it finds use in the photometric determination of
certain organic compounds and in the development of pH sensors.[3]

Experimental Protocol: Acid-Base Titration

This section details the methodology for utilizing bromoxylenol blue as an indicator in a
standard acid-base titration.

Objective: To determine the concentration of an acidic or basic solution.

Materials:

Bromoxylenol blue indicator solution (0.1% w/v in ethanol)

Analyte (acid or base of unknown concentration)

Titrant (standardized solution of a base or acid)

Buret, clamp, and stand
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Erlenmeyer flask

Pipette and bulb

Magnetic stirrer and stir bar (optional)

Deionized water

Procedure:

e Preparation of the Indicator Solution: Prepare a 0.1% (w/v) solution of bromoxylenol blue
by dissolving 0.1 g of the powder in 100 mL of ethanol.

» Analyte Preparation: Accurately pipette a known volume of the analyte into an Erlenmeyer
flask. Dilute with a small amount of deionized water if necessary.

¢ Indicator Addition: Add 2-3 drops of the bromoxylenol blue indicator solution to the analyte
in the flask. The solution will turn yellow if the analyte is acidic or blue if it is basic.

« Titration Setup: Rinse and fill the buret with the titrant, ensuring no air bubbles are present in
the tip. Record the initial volume.

« Titration Process: Slowly add the titrant from the buret to the analyte while continuously
swirling the flask. As the endpoint is approached, the color of the solution will begin to
change. The endpoint is reached when the solution exhibits a persistent color change (e.qg.,
green, or the first hint of blue in an acid titration) with the addition of a single drop of titrant.

o Data Recording: Record the final volume of the titrant used.

o Calculation: Calculate the concentration of the analyte using the formula: M1Vi = M2Vz,
where M1 and V1 are the molarity and volume of the analyte, and Mz and V2 are the molarity
and volume of the titrant.

Visualizing Chemical Processes

The following diagrams illustrate the mechanism of bromoxylenol blue as a pH indicator and a
typical workflow for its use in titration.
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Acidic Conditions (pH < 6.0)

Protonated Form

+ OH-
(Yellow) [ Deprotonated Form
h N + H* (Blue)

Start Titration

Prepare Analyte in Flask

:

Add Bromoxylenol Blue

:

Fill Buret with Titrant

:

Titrate until Color Change

:

Record Titrant Volume

:

Calculate Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gspchem.com [gspchem.com]

2. Bromophenol Blue synthesis - chemicalbook [chemicalbook.com]

3. Bromoxylenol Blue indicator grade, Dye content 95 40070-59-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [A Technical Guide to Bromoxylenol Blue: Properties,
Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330838#bromoxylenol-blue-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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